2-amino-4-(3-chlorophenyl)-7-methyl-5-oxo-6-(thiophen-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(3-chlorophenyl)-7-methyl-5-oxo-6-(thiophen-2-ylmethyl)-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C21H16ClN3O2S/c1-12-8-17-19(21(26)25(12)11-15-6-3-7-28-15)18(16(10-23)20(24)27-17)13-4-2-5-14(22)9-13/h2-9,18H,11,24H2,1H3
• InChI Key: PJBXKGBAGLEURN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC(=CC=C3)Cl)C(=O)N1CC4=CC=CS4
• Molecular Formula: C21H16ClN3O2S
• Molecular Weight: 409.9 g/mol
• CAS No.: 638138-86-0

Description

2-amino-4-(3-chlorophenyl)-7-methyl-5-oxo-6-(thiophen-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C21H16ClN3O2S and its molecular weight is 409.89. The purity is usually 95%.
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Scientific Research Applications

Structural and Optical Properties

Research on derivatives closely related to the specified compound reveals significant insights into their structural and optical characteristics. Studies have shown that such compounds, when synthesized and deposited as thin films, exhibit nanocrystallite dispersion within an amorphous matrix, retaining their chemical bonds post-deposition. These materials demonstrate noteworthy optical properties determined through spectrophotometric analysis, including absorption parameters, molar extinction coefficient, oscillator strength, and electric dipole strength. The electron transition types and optical energy gaps of these films have been detailed, providing a foundational understanding of their potential in optical applications (Zeyada, El-Nahass, & El-Shabaan, 2016).

Synthetic Chemistry and Reactivity

In the realm of synthetic organic chemistry, derivatives of the specified compound have been employed as precursors in the synthesis of various heterocyclic compounds. The reactivity of these compounds has facilitated the creation of novel chemical entities with potential applications in materials science and pharmaceuticals. For instance, the synthesis of pyrazolopyridine derivatives and their subsequent evaluation as corrosion inhibitors highlights the chemical versatility and applicability of these compounds in addressing material degradation issues (Dandia, Gupta, Singh, & Quraishi, 2013).

Potential Photovoltaic Applications

The photovoltaic properties of pyranoquinoline derivatives, similar to the compound , have been studied with promising results. These investigations have demonstrated the potential of such materials in the fabrication of organic–inorganic photodiodes. The studies encompass the deposition of these compounds as films, their incorporation into heterojunction diodes, and the evaluation of their electrical properties under various conditions. The findings suggest these materials possess inherent rectification behavior and photovoltaic properties, making them suitable for applications in solar energy conversion and photodetection (Zeyada, El-Nahass, & El-Shabaan, 2016).

Mechanism of Action

Indole Derivatives

Indole derivatives are known to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Thiophene Derivatives

Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications. They exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . For example, suprofen, a nonsteroidal anti-inflammatory drug, has a 2-substituted thiophene framework .